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Compound of Interest

Compound Name: 2-(2-Aminoethylamino)ethanethiol

Cat. No.: B1656273

Disclaimer: There is no specific Safety Data Sheet (SDS) readily available for 2-(2-
Aminoethylamino)ethanethiol (CAS No. for dihydrochloride: 14706-38-8). The following
guidance is synthesized from safety data for structurally similar compounds, including
aminothiols and ethanolamines. It is imperative to treat 2-(2-Aminoethylamino)ethanethiol as
a potentially hazardous substance and to handle it with the utmost care in a controlled
laboratory environment.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for researchers, scientists, and drug
development professionals handling 2-(2-Aminoethylamino)ethanethiol.

Hazard Assessment and Personal Protective Equipment
(PPE)

Given the presence of amine and thiol functional groups, 2-(2-Aminoethylamino)ethanethiol
is anticipated to be a skin and eye irritant or corrosive, a potential respiratory irritant, and may
cause skin sensitization. The thiol group may also impart a strong, unpleasant odor.

Minimum PPE Requirements:
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PPE Category

Specification

Eye and Face

Chemical splash goggles meeting ANSI 287.1
standards. A face shield should be worn over
goggles when there is a significant risk of

splashing.[1][2]

Chemical-resistant gloves (e.qg., nitrile or
neoprene). Inspect gloves before each use and

replace immediately if contaminated or

Hand _
damaged. For extended contact, consider
double-gloving or using heavier-duty gloves.[1]
[2]

A flame-resistant lab coat worn over long pants

Body and closed-toe shoes. Ensure the lab coat is

fully buttoned.[2][3]

Respiratory

Work should be conducted in a certified
chemical fume hood. If engineering controls are
insufficient or for spill response, a NIOSH-
approved respirator with an appropriate
cartridge for organic vapors and acid gases may

be necessary.[4]

Handling and Storage Procedures

Engineering Controls:

e Always handle 2-(2-Aminoethylamino)ethanethiol in a well-ventilated laboratory, inside a

certified chemical fume hood to minimize inhalation exposure.

o Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[5]

Safe Handling Practices:

e Avoid direct contact with skin, eyes, and clothing.[6]
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Do not breathe vapors or mists.

Prevent ingestion and inhalation.

Use spark-proof tools and take precautionary measures against static discharge, especially if
the compound is flammable.[7]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[8]

Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents and acids.[6][9]

Keep the container tightly closed to prevent exposure to moisture and air.[9]

The dihydrochloride salt is likely hygroscopic; store in a desiccator if necessary.[9]

Accidental Release and First Aid Measures

Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For liquid spills, contain the spill with an inert absorbent material such as
vermiculite, sand, or earth. Do not use combustible materials like sawdust.[10]

Neutralize (for amine spills): For spills of similar amine-containing compounds, a 5% solution
of acetic acid can be used for decontamination of surfaces after the bulk material has been
removed.[6]

Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[8]

Decontaminate: Clean the spill area thoroughly.
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First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[9][10]

Skin Contact: Remove contaminated clothing and shoes immediately. Wash the affected
area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[9][10]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5][9]

Disposal Plan

All waste containing 2-(2-Aminoethylamino)ethanethiol must be treated as hazardous waste.

Waste Collection: Collect all waste materials (including contaminated PPE and spill cleanup
materials) in a clearly labeled, sealed container.

Disposal Route: Dispose of the hazardous waste through a licensed professional waste
disposal service. Do not dispose of it down the drain or in the regular trash.[6][8][9]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. Dispose of the container as hazardous waste.

Visual Workflow for Handling 2-(2-
Aminoethylamino)ethanethiol

The following diagram outlines the key steps and decision points for the safe handling and
disposal of 2-(2-Aminoethylamino)ethanethiol.
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Start: Handling 2-(2-Aminoethylamino)ethanethiol

1. Assess Hazards
(Review available data for analogous compounds)

Store unused chemical

5. Storage
(Cool, dry, well-ventilated, tightly sealed)

Yes (Exposure)

6a. Spill Response Protocol 6b. First Aid Protocol No
(Evacuate, Contain, Clean) (Eye, Skin, Inhalation, Ingestion)

8. Dispose of Waste
(Collect in labeled container, use licensed service)

|

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(2-Aminoethylamino)ethanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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